Cas no 1445723-41-0 (N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide)

• Product Name: N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide
• CAS No: 1445723-41-0
• MF: C₁₆H₁₄ClN₃O₄S
• MW: 379.818061351776
• CID: 5907818
• PubChem ID: 75401585
• Update Time: 2025-06-11

N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloropyridin-4-yl)sulfonyl-4-(cyclopropanecarbonylamino)benzamide
• N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide
• AKOS033477473
• 1445723-41-0
• Z1624333686
• EN300-26600293

• Inchi： 1S/C16H14ClN3O4S/c17-14-9-13(7-8-18-14)25(23,24)20-16(22)11-3-5-12(6-4-11)19-15(21)10-1-2-10/h3-10H,1-2H2,(H,19,21)(H,20,22)
• InChI Key： AVEONKXPZUIGCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)S(NC(C1C=CC(=CC=1)NC(C1CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 379.0393548g/mol
• Monoisotopic Mass: 379.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide

Introduction to N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide (CAS No. 1445723-41-0)

N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide, with the CAS number 1445723-41-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a sulfonyl group attached to a pyridine ring and an amide linkage connected to a cyclopropane moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biological applications.

The< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide molecule exhibits a high degree of molecular complexity, which is reflected in its ability to interact with biological targets in multiple ways. The sulfonyl group, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of drugs targeting enzymes and receptors. The chloropyridine ring further contributes to the compound's pharmacological potential by providing a scaffold that can be modified to optimize biological activity.

Recent studies have highlighted the< strong>cyclopropane moiety as a key feature in the< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide structure, demonstrating its role in stabilizing the conformation of the molecule and enhancing its bioavailability. This structural feature has been extensively explored in the development of novel therapeutic agents, where cyclopropane-containing compounds have shown promise in treating various diseases, including cancer and inflammatory disorders.

In the realm of drug discovery, the< strong>sulfonyl group in< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide plays a crucial role in modulating enzyme activity. Sulfonyl compounds are well-documented for their inhibitory effects on enzymes such as kinases and carbonic anhydrases, which are involved in numerous physiological pathways. The ability of this compound to interact with such enzymes suggests its potential as an inhibitor or modulator in therapeutic contexts.

The< strong>pyridine ring in the< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide molecule provides another layer of complexity, offering opportunities for further functionalization and derivatization. Pyridine-based compounds are widely recognized for their versatility in medicinal chemistry, with applications ranging from antiviral agents to anticancer drugs. The chloro substitution on the pyridine ring enhances the compound's reactivity and binding properties, making it an attractive scaffold for designing new drugs.

The< strong>cyclopropaneamide moiety in< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide contributes to the molecule's overall stability and bioactivity. Cyclopropane rings are known for their strained three-membered structure, which can be exploited to induce conformational changes in target proteins upon binding. This feature has been leveraged in the development of small-molecule inhibitors that disrupt protein-protein interactions critical for disease pathogenesis.

Current research in the field of medicinal chemistry has demonstrated that< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide exhibits promising pharmacological properties that make it suitable for further investigation as a lead compound. Studies have shown that this molecule can modulate various biological pathways, including those involved in inflammation, pain perception, and cell proliferation. These findings underscore its potential as a therapeutic agent for conditions such as arthritis, neuropathic pain, and cancer.

The synthesis of< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for subsequent biological evaluation. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has facilitated the characterization of this compound's structural features.

In conclusion, N-[(2-chloropyridin-4-yl)sulfonyl]-4-cyclopropaneamidobenzamide (CAS No. 1445723-41-0) represents a significant advancement in pharmaceutical research due to its complex structure and multifaceted biological activities. The interplay between its various functional groups—such as the sulfonyl, chloropyridine ring, cyclopropane amide—makes it a versatile scaffold for designing novel therapeutic agents. As ongoing research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs across multiple therapeutic areas.